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Extracellular adenosine 5'-triphosphate (ATP) plays a crucial role as a signaling molecule in the
cellular microenvironment, influencing a wide range of physiological and pathological
processes.[1][2] When released from cells due to stress, damage, or active secretion, ATP can
act as a danger signal, modulating immune responses, cell proliferation, migration, and death.
[2][3][4][5] The disodium salt of ATP is a stable and soluble form commonly used in in vitro cell

culture experiments to investigate these effects.

These application notes provide an overview of the use of ATP disodium salt in cell culture,
including recommended concentration ranges, protocols for key experiments, and visualization

of relevant signaling pathways.

Data Presentation: ATP Disodium Salt Concentration
Ranges

The optimal concentration of ATP disodium salt is highly dependent on the cell type, the
specific purinergic receptors expressed (P2X and P2Y families), and the biological question
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being investigated.[1][6] The P2X7 receptor, for instance, is known for its low affinity for ATP,
often requiring concentrations in the high micromolar to millimolar range for activation.[3][6][7]

ATP Concentration

Cell Type Application Reference(s)
Range
HeLa (Cervical o 100uM -1 mM
Cell Migration _ [4]
Cancer) (maximal at 1 mM)
IMR-32 S )
Cell Migration Maximal at 30 uM [4]

(Neuroblastoma)

MCF-7 (Breast

Cell Migration Significant at 100 uM [4]
Cancer)
SiHa (Cervical Cytotoxicity /
) Upto5mM [8]
Cancer) Apoptosis

Mouse Hippocampal H+ Flux / P2 Receptor

o 100 pM [9]
Astrocytes Activation
NLRP3
THP-1 (Monocytic
) Inflammasome 5 mM [10]
Leukemia) o
Activation
Human 1321N1 P2Y?2 Receptor EC50 = 0.0631 - 1]
Astrocytoma Activation 0.085 uM
Primary Rat ATP Release 0.1-10 pM (using 3]
Osteoblasts Inhibition P2X7 antagonists)
NSCLC A549 & o
ATP Internalization 10puM -1 mM [12]

H1299

Experimental Protocols
Protocol 1: Preparation of ATP Disodium Salt Stock
Solution

A sterile, pH-adjusted stock solution is critical for reproducible results.
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Materials:

ATP disodium salt powder (e.g., Sigma-Aldrich A2383)
Nuclease-free water or PBS

0.1 M NaOH and 0.1 M HCI for pH adjustment

Sterile 0.22 pum syringe filter

Sterile microcentrifuge tubes

Procedure:

Weigh the desired amount of ATP disodium salt powder in a sterile container.

Dissolve the powder in nuclease-free water or PBS to the desired stock concentration (e.g.,
100 mM). ATP is soluble in water up to 50 mg/ml.

The initial solution will be mildly acidic (pH ~3.5). Adjust the pH to 7.0-7.4 using 0.1 M NaOH.
Monitor the pH closely.

Once the pH is adjusted, bring the solution to the final volume with nuclease-free water or
PBS.

Sterilize the stock solution by passing it through a 0.22 um syringe filter into a sterile tube.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Store the aliquots at -20°C or -80°C. For short-term storage, 4°C is acceptable for a limited
time.[13]

Protocol 2: Induction of Cellular Responses with ATP

This protocol describes the general procedure for treating cultured cells with ATP to study its

effects.

Materials:
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Cultured cells in appropriate multi-well plates

Complete cell culture medium

Prepared ATP stock solution

Phosphate-buffered saline (PBS)

Procedure:

Seed cells in a multi-well plate at a density appropriate for the specific assay and allow them
to adhere and reach the desired confluency.

e The day of the experiment, remove the old medium.

o Wash the cells gently with sterile PBS if required by the specific experimental design (e.g., to
remove serum components).

o Prepare the working concentrations of ATP by diluting the stock solution in the appropriate
cell culture medium (serum-free or serum-containing, depending on the experiment).

e Add the ATP-containing medium to the cells. Include a vehicle control (medium without ATP).

 Incubate the cells for the desired period (from minutes to hours or days, depending on the
endpoint being measured).[8]

o Proceed with the desired downstream analysis (e.g., cell viability assay, cytokine
measurement, protein extraction for western blotting).

Protocol 3: Assessment of Cell Viability (ATP-based
Luciferase Assay)

A common method to assess the effect of ATP treatment on cell viability is to measure the
intracellular ATP levels of the remaining viable cells.[14][15][16]

Materials:

¢ Cells treated with ATP disodium salt in a white-walled 96-well plate
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o Commercial ATP-based cell viability assay kit (e.g., CellTiter-Glo®)

e Luminometer

Procedure:

After the ATP treatment period, equilibrate the plate to room temperature for approximately
30 minutes.[17]

o Add the ATP detection reagent from the kit to each well in a volume equal to the culture
medium volume.[17]

e Place the plate on an orbital shaker for 2 minutes to induce cell lysis.[17]

» Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent
signal.

e Measure the luminescence using a luminometer.

o Calculate cell viability by normalizing the luminescence of treated samples to the vehicle
control.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
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Extracellular ATP signaling pathways.
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General experimental workflow for ATP treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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